Recognition of atomic-level difference in porphyrin dyads for self-sorted supramolecular polymer growth†
Nanoscale Pub Date: 2023-11-02 DOI: 10.1039/D3NR04851A
Abstract
Porphyrin dyads (PDMs, where M = Zn and Cu) composed of diphenylporphyrin and tetraphenylporphyrin units, designated as DPDMs and TPDMs, respectively, exhibited remarkable differences in the molecular assemblies depending on the coordination metal ion. Furthermore, TPDMs showed self-sorting behavior during the formation of supramolecular assemblies through the recognition of atomic-level difference.
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CAS no.: 14419-78-4
